Cas no 302912-47-6 (1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI))

302912-47-6 structure
Product name:1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI)
1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI)
- (tert-butylamino)-[tert-butyl-[(tert-butylamino)-λ<sup>2</sup>-silanyl]amino]silicon
- 302912-47-6
- PUBCHEM_71309997
- SCHEMBL3268759
- DTXSID30746020
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- Inchi: InChI=1S/C12H33N3Si2/c1-10(2,3)13-16-15(12(7,8)9)17-14-11(4,5)6/h13-14H,16-17H2,1-9H3
- InChI Key: FTOKMZSSAHWWBX-UHFFFAOYSA-N
- SMILES: CC(N[SiH2]N(C(C)(C)C)[SiH2]NC(C)(C)C)(C)C
Computed Properties
- Exact Mass: 271.19000101g/mol
- Monoisotopic Mass: 271.19000101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 27.3Ų
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: liquid
- Density: 0.868 g/mL at 25 °C(lit.)
- Boiling Point: 83-85 °C0.01 mm Hg(lit.)
- Flash Point: 127 °F
- PSA: 35.74000
- LogP: 3.21560
- Solubility: Not determined
1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) Security Information
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: 16-26-36
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Hazardous Material Identification:
1,3-Disilazanediamine,N,N',2-tris(1,1-dimethylethyl)- (9CI) Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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2. Book reviews
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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